![molecular formula C15H20O4 B053591 6-(3,5-Dimethyl-4-methoxyphenyl)-6-oxohexanoic acid CAS No. 122004-99-3](/img/structure/B53591.png)
6-(3,5-Dimethyl-4-methoxyphenyl)-6-oxohexanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This chemical compound is related to various fields of organic chemistry and crystallography, with studies focusing on its synthesis and structural properties.
Synthesis Analysis
The synthesis of related compounds often involves complex processes such as enantiomer resolution and various chemical reactions. For instance, the synthesis of a structurally similar compound was achieved through processes involving menthol and dicyclohexylcarbodiimide (DCC), resulting in various diastereomers and related compounds (Xie, Meyers, & Robinson, 2004).
Molecular Structure Analysis
The molecular structure of similar compounds shows distinct characteristics, such as the orientation of methoxycarbonyl groups and cyclohexanone rings. For example, a study detailed the crystal structure of a related compound, emphasizing the chair conformation of the cyclohexanone ring and the orientation of methoxycarbonyl groups (Begum, Hema, Pandiarajan, Balasubramanian, & Anitha, 2012).
Chemical Reactions and Properties
Various chemical reactions are involved in the synthesis and modification of this compound. A study on a similar compound, 2,6-Dimethyl-4-(3-nitrophenyl)-5-methoxycarbonyl-1,4-dihydropyridine-3-carboxylic acid, examined its synthesis under phase transfer catalysis and explored the effects of different catalysts and solvents (Li Ruo-qi, 2008).
Physical Properties Analysis
The physical properties, such as crystal structure and hydrogen bonding patterns, are crucial for understanding the compound's behavior. The crystal structure of related compounds often involves complex arrangements and hydrogen bonding patterns, as seen in studies focusing on similar molecular structures (Katrusiak, 1996).
Chemical Properties Analysis
The chemical properties of 6-(3,5-Dimethyl-4-methoxyphenyl)-6-oxohexanoic acid and related compounds are influenced by their molecular structure and synthesis processes. Studies on similar compounds have revealed insights into their reactivity, stability, and interactions with other chemicals. For example, the electrochemical behavior of similar compounds in various media has been explored to understand their stability and reactivity (David, Hurvois, Tallec, & Toupet, 1995).
Scientific Research Applications
Organic Synthesis and Chemical Properties
One study detailed the synthesis of related compounds through an unusual crystalline enantiomeric pairing, highlighting the compound's role in exploring stereochemistry and molecular disorder phenomena (Xie, Meyers, & Robinson, 2004). Another research focused on photochemical approaches to synthesize chromones, indicating the potential of these compounds in developing new photo-Fries products (Álvaro, García, Iborra, Miranda, & Primo, 1987).
Material Science and Ligand Synthesis
Research has also delved into the creation of fluorescent molecules from similar compounds, used for studying the polarity of lipid bilayers in biological membranes (Balo, Fernández, García‐Mera, & López, 2000). Another significant application includes the development of precursor molecules for three-state indicators, showcasing the compound's utility in creating materials with unique optical properties (Sarma & Baruah, 2004).
Analytical Chemistry
In analytical chemistry, a method was developed for the selective spectrophotometric determination of nickel in various samples, utilizing a derivative of this compound for trace detection (Izquierdo & Carrasco, 1984). This exemplifies the chemical's role in enhancing the specificity and sensitivity of metal ion detection.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(4-methoxy-3,5-dimethylphenyl)-6-oxohexanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O4/c1-10-8-12(9-11(2)15(10)19-3)13(16)6-4-5-7-14(17)18/h8-9H,4-7H2,1-3H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHVBXODSXYCXGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C(=O)CCCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20645275 |
Source
|
Record name | 6-(4-Methoxy-3,5-dimethylphenyl)-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3,5-Dimethyl-4-methoxyphenyl)-6-oxohexanoic acid | |
CAS RN |
122004-99-3 |
Source
|
Record name | 6-(4-Methoxy-3,5-dimethylphenyl)-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.